Cas no 2104624-29-3 (1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine)

• Product Name: 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine
• CAS No: 2104624-29-3
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 5825031
• PubChem ID: 165473058
• Update Time: 2025-06-15

1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine
• EN300-1112346
• 2104624-29-3

• Inchi： 1S/C7H13N3OS/c1-6-7(8)5-10(9-6)3-4-12(2)11/h5H,3-4,8H2,1-2H3
• InChI Key： JIDAVMIXJGJBNI-UHFFFAOYSA-N
• SMILES： S(C)(CCN1C=C(C(C)=N1)N)=O

Computed Properties

• Exact Mass: 187.07793322g/mol
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 80.1Ų

Additional information on 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine

Professional Introduction to 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine (CAS No. 2104624-29-3)

1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2104624-29-3, has garnered considerable attention due to its potential applications in drug development and molecular research. The presence of a 1H-pyrazol-4-amine core, combined with a 2-methanesulfinylethyl substituent, imparts distinct chemical reactivity and biological activity, making it a valuable candidate for further exploration.

The molecular structure of 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine consists of a pyrazole ring system substituted with a methyl group at the 3-position and a 2-methanesulfinylethyl chain at the 1-position. This arrangement not only contributes to its solubility and stability but also influences its interaction with biological targets. The pyrazole moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, exhibiting properties that can modulate various biological pathways.

In recent years, there has been growing interest in pyrazole derivatives due to their versatility in pharmaceutical applications. The compound 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine has been studied for its potential role in the development of novel therapeutic agents. Its structural features suggest that it may possess inhibitory activity against certain enzymes and receptors, which are implicated in various diseases. For instance, studies have indicated that pyrazole-based compounds can interact with kinases and other signaling molecules, potentially leading to the development of treatments for cancer and inflammatory disorders.

The 2-methanesulfinylethyl group in the molecule is particularly interesting from a chemical perspective. Sulfonamide derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of this group into the pyrazole framework likely enhances the compound's ability to interact with biological targets, thereby increasing its therapeutic potential. Additionally, the methyl group at the 3-position of the pyrazole ring may further modulate the electronic properties of the molecule, influencing its reactivity and binding affinity.

Recent advancements in computational chemistry have enabled more detailed studies of the interactions between 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine and biological targets. Molecular docking simulations have been used to predict how this compound might bind to specific enzymes and receptors. These studies have provided valuable insights into its potential mechanisms of action and have helped guide the design of more effective derivatives. Furthermore, computational methods have been employed to optimize synthetic routes, making it more feasible to produce this compound on an industrial scale.

The synthesis of 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine involves several key steps that highlight its complexity as a chemical entity. The preparation typically begins with the functionalization of a pyrazole precursor, followed by the introduction of the 2-methanesulfinylethyl group and the methyl group at the appropriate positions. Advanced synthetic techniques, such as cross-coupling reactions and sulfonylation processes, are often employed to achieve high yields and purity. These synthetic strategies are critical for producing enough material for both laboratory research and potential clinical trials.

The pharmacological profile of 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine is still being thoroughly investigated. Preliminary studies have shown promising results in terms of its ability to modulate certain biological pathways. For example, researchers have observed that this compound can inhibit the activity of specific kinases involved in cancer progression. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting that it may have therapeutic value in conditions such as rheumatoid arthritis.

The safety and efficacy of any pharmaceutical compound must be rigorously evaluated before it can be considered for clinical use. Ongoing studies are focused on determining the toxicological profile of 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine through both in vitro and in vivo experiments. These studies aim to identify any potential side effects or adverse reactions that might occur when the compound is administered at therapeutic doses. By understanding its safety profile comprehensively, researchers can better assess its potential as a drug candidate.

The future directions for research on 1-(2-methanesulfinylethyl)-3-methyl-1H-pyrazol-4-amine are multifaceted. Further exploration into its mechanism of action will be crucial for developing more targeted therapies. Additionally, efforts are underway to optimize its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies will likely accelerate these developments, bringing us closer to realizing the therapeutic potential of this promising compound.